Methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate

• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• IUPAC Name: methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate
• InChI: InChI=1S/C12H20O4/c1-4-5-9-8-12(6-7-15-9)11(2,16-12)10(13)14-3/h9H,4-8H2,1-3H3
• InChI Key: RBEHRNSLGWNYPA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CC2(CCO1)C(O2)(C)C(=O)OC

Description

Methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate is a chemical compound with the molecular formula C12H20O4 and a molecular weight of 228.28 g/mol . This compound is characterized by its unique spirocyclic structure, which includes a dioxaspiro ring system. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of a suitable diol with a carboxylic acid derivative in the presence of a catalyst. The reaction conditions often include specific temperatures and solvents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include steps such as purification and crystallization to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or other reduced forms .

Scientific Research Applications

Methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate is used in various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers study its interactions with biological systems to understand its potential effects.

Medicine: It may be investigated for its potential therapeutic properties.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-chloro-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate
• Methyl 5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate
• Methyl 1,6-dioxaspiro[2.5]octane-2-carboxylate

Uniqueness

Methyl 2-methyl-5-propyl-1,6-dioxaspiro[2.5]octane-2-carboxylate is unique due to its specific spirocyclic structure and the presence of both methyl and propyl groups.